4-(1-benzofuran-2-yl)-6-methyl-2-pyrimidinamine

• IUPAC Name: 4-(1-benzofuran-2-yl)-6-methylpyrimidin-2-amine
• InChI: InChI=1S/C13H11N3O/c1-8-6-10(16-13(14)15-8)12-7-9-4-2-3-5-11(9)17-12/h2-7H,1H3,(H2,14,15,16)
• InChI Key: PLDJRRYBVGIMJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N)C2=CC3=CC=CC=C3O2
• Molecular Formula: C13H11N3O
• Molecular Weight: 225.25 g/mol

Description

4-(1-benzofuran-2-yl)-6-methyl-2-pyrimidinamine, also known as PNU-22394, is a chemical compound that has been studied extensively for its potential use as a therapeutic agent. This compound has been found to have a variety of biochemical and physiological effects, and it has been investigated for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 4-(1-benzofuran-2-yl)-6-methyl-2-pyrimidinamine involves its binding to the adenosine A1 receptor and blocking the activity of this receptor. This results in a decrease in the levels of cyclic AMP (cAMP) in the cell, which can have a variety of downstream effects on cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. In addition to its role as an adenosine A1 receptor antagonist, this compound has also been found to have effects on other neurotransmitter systems, including the dopamine and serotonin systems. This compound has also been found to have effects on cardiovascular function, including the regulation of blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(1-benzofuran-2-yl)-6-methyl-2-pyrimidinamine in lab experiments is its high level of potency and selectivity for the adenosine A1 receptor. This allows researchers to study the effects of blocking this receptor with a high degree of specificity. However, one limitation of using this compound is its relatively short half-life, which can make it difficult to study the long-term effects of this compound in vivo.

Future Directions

There are many potential future directions for research on 4-(1-benzofuran-2-yl)-6-methyl-2-pyrimidinamine. One area of interest is the role of this compound in the regulation of sleep and wakefulness, as the adenosine A1 receptor is known to play an important role in these processes. Another area of interest is the potential use of this compound as a therapeutic agent for conditions such as chronic pain and cardiovascular disease. Further research is needed to fully understand the potential applications of this compound in these and other areas.

Scientific Research Applications

4-(1-benzofuran-2-yl)-6-methyl-2-pyrimidinamine has been investigated for its potential use in a variety of scientific research applications. One area of interest has been its use as a tool for studying the role of adenosine receptors in the brain. This compound has been found to be a potent and selective antagonist of the adenosine A1 receptor, which is involved in a variety of physiological processes, including sleep, pain perception, and cardiovascular function.